Cas no 941889-52-7 (5-Phenyl-2-(2-phenylacetamido)thiophene-3-carboxamide)

• Product Name: 5-Phenyl-2-(2-phenylacetamido)thiophene-3-carboxamide
• CAS No: 941889-52-7
• MF: C₁₉H₁₆N₂O₂S
• MW: 336.407543182373
• CID: 5791734
• PubChem ID: 16857893
• Update Time: 2025-06-14

5-Phenyl-2-(2-phenylacetamido)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-2-[(2-phenylacetyl)amino]thiophene-3-carboxamide
• AKOS024650750
• 941889-52-7
• F2478-0102
• 5-phenyl-2-(2-phenylacetamido)thiophene-3-carboxamide
• 3-Thiophenecarboxamide, 5-phenyl-2-[(2-phenylacetyl)amino]-
• 5-Phenyl-2-(2-phenylacetamido)thiophene-3-carboxamide

• Inchi： 1S/C19H16N2O2S/c20-18(23)15-12-16(14-9-5-2-6-10-14)24-19(15)21-17(22)11-13-7-3-1-4-8-13/h1-10,12H,11H2,(H2,20,23)(H,21,22)
• InChI Key： QNVAEDCQVMCPIC-UHFFFAOYSA-N
• SMILES： C1(NC(CC2=CC=CC=C2)=O)SC(C2=CC=CC=C2)=CC=1C(N)=O

Computed Properties

• Exact Mass: 336.09324893g/mol
• Monoisotopic Mass: 336.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Predicted)
• Boiling Point: 586.3±50.0 °C(Predicted)
• pka: 14.00±0.70(Predicted)

Additional information on 5-Phenyl-2-(2-phenylacetamido)thiophene-3-carboxamide

Recent Advances in the Study of 5-Phenyl-2-(2-phenylacetamido)thiophene-3-carboxamide (CAS: 941889-52-7)

The compound 5-Phenyl-2-(2-phenylacetamido)thiophene-3-carboxamide (CAS: 941889-52-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of 5-Phenyl-2-(2-phenylacetamido)thiophene-3-carboxamide as a promising scaffold for drug development. Its unique chemical structure, characterized by a thiophene core substituted with phenyl and carboxamide groups, allows for interactions with various biological targets. Researchers have explored its efficacy in modulating key pathways involved in inflammation, cancer, and infectious diseases.

One of the most notable advancements is the compound's potential as an inhibitor of protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-Phenyl-2-(2-phenylacetamido)thiophene-3-carboxamide exhibits selective inhibition against specific kinase isoforms, which are often dysregulated in cancer. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase active site, providing valuable insights for structure-based drug design.

In addition to its kinase inhibitory activity, recent research has explored the compound's anti-inflammatory properties. A preclinical study conducted in murine models revealed that 5-Phenyl-2-(2-phenylacetamido)thiophene-3-carboxamide significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential application in treating chronic inflammatory conditions, although further pharmacokinetic and toxicological studies are warranted.

The synthesis of 5-Phenyl-2-(2-phenylacetamido)thiophene-3-carboxamide has also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable and cost-effective synthetic route, which improves yield and purity compared to previous methods. This advancement is critical for facilitating large-scale production and future clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 5-Phenyl-2-(2-phenylacetamido)thiophene-3-carboxamide. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 5-Phenyl-2-(2-phenylacetamido)thiophene-3-carboxamide (CAS: 941889-52-7) represents a versatile and promising candidate for drug development. Its multifaceted biological activities and recent synthetic improvements underscore its relevance in modern medicinal chemistry. Continued research efforts will be crucial to advancing this compound from the bench to the bedside.